Cas no 22091-40-3 (4-(Chloromethyl)-2-4-(trifluoromethyl)phenyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-2-4-(trifluoromethyl)phenyl-1,3-oxazole
• CAS No: 22091-40-3
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• CID: 1407093
• PubChem ID: 10753910
• Update Time: 2025-04-20

4-(Chloromethyl)-2-4-(trifluoromethyl)phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
• 4-(chloromethyl)-2-(4-(trifluoromethyl)phenyl)oxazole
• 4-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• SCHEMBL6476484
• EN300-114888
• 22091-40-3
• DTXSID001214377
• AKOS005795006
• 2-(4-trifluoromethyl-phenyl)-4-Chloromethyloxazole
• 4-(Chloromethyl)-2-[4-(trifluoromethyl)phenyl]oxazole
• G49201
• 4-(Chloromethyl)-2-4-(trifluoromethyl)phenyl-1,3-oxazole

• MDL： MFCD11845043
• Inchi： 1S/C11H7ClF3NO/c12-5-9-6-17-10(16-9)7-1-3-8(4-2-7)11(13,14)15/h1-4,6H,5H2
• InChI Key： UWXGEXVAIMRWRL-UHFFFAOYSA-N
• SMILES： ClCC1=COC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 261.01691
• Monoisotopic Mass: 261.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03